Lithium iodide hydrate

• IUPAC Name: lithium;iodide;hydrate
• InChI: InChI=1S/HI.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key: WAZWGFFJLSIDMX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.[I-]
• Molecular Formula: H2ILiO
• Molecular Weight: 151.9 g/mol
• CAS No.: 7790-22-9, 85017-80-7

Description

Lithium iodide hydrate is a chemical compound consisting of lithium, iodine, and water molecules. It is known for its high solubility in water and various organic solvents. The compound is typically found in the form of white crystalline solids and can participate in different hydrates, such as monohydrate, dihydrate, and trihydrate .

Scientific Research Applications

Lithium iodide hydrate has a wide range of applications in scientific research:

Chemistry: Used as a reagent for ester cleavage, decarboxylation, and C-C bond-forming reactions.

Biology: Utilized in mass spectrometry for lipid analysis by adding lithium salts to the matrix solution.

Medicine: Previously used as a radiocontrast agent for CT scans, although its use has been discontinued due to renal toxicity.

Industry: Employed as a solid-state electrolyte in high-temperature batteries and artificial pacemakers due to its long cycle life.

Mechanism of Action

Target of Action

Lithium iodide hydrate primarily targets the cell chemistry in high-temperature batteries and artificial pacemakers . It is also used in organic synthesis for cleaving C-O bonds . In lithium-oxygen batteries, lithium iodide has been revealed to tune the cell chemistry .

Mode of Action

This compound interacts with its targets by facilitating the kinetics during the charging process of batteries . In organic synthesis, it acts as a source of nucleophilic iodide and a mild Lewis acid, aiding in epoxide opening and C-C bond forming reactions .

Biochemical Pathways

The addition of lithium iodide to electrolytes containing water promotes the formation of lithium hydroxide (LiOH) at the expense of lithium peroxide (Li2O2) . This change in cell chemistry is a key aspect of its role in lithium-oxygen batteries .

Pharmacokinetics

Its solubility in water and other solvents like ethanol, propanol, ethanediol, and ammonia suggests that it may have good bioavailability.

Result of Action

The result of this compound’s action is the facilitation of the charging process in lithium-oxygen batteries, leading to improved battery performance . In organic synthesis, it aids in the cleavage of esters and epoxides, and in C-C bond formation .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its solubility varies with temperature . Furthermore, in the context of lithium-oxygen batteries, the presence of water in the electrolyte can affect the formation of lithium hydroxide .

Safety and Hazards

Lithium iodide hydrate can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Lithium iodide is used as a solid-state electrolyte for high-temperature batteries. It is also the standard electrolyte in artificial pacemakers due to the long cycle life it enables. The solid is used as a phosphor for neutron detection. It is also used, in a complex with Iodine, in the electrolyte of dye-sensitized solar cells.

Biochemical Analysis

Biochemical Properties

It has been found that Lithium iodide plays a protective role at the interface and enables improved lithium cycling . This suggests that it may interact with certain enzymes, proteins, and other biomolecules to facilitate these processes.

Cellular Effects

Given its role in lithium cycling , it may influence cell function by affecting cellular processes related to this mechanism.

Molecular Mechanism

Its role in improving lithium cycling suggests that it may exert its effects at the molecular level by interacting with certain biomolecules and possibly influencing enzyme activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium iodide hydrate can be synthesized through several methods. One common method involves the reaction of lithium hydroxide with hydrogen iodide:

$$\text{LiOH} + \text{HI} \rightarrow \text{LiI} + \text{H}_2\text{O}$$LiOH+HI→LiI+H2​O

This reaction is typically carried out in an aqueous solution .

Industrial Production Methods: In industrial settings, lithium iodide is often produced by reacting lithium carbonate with hydroiodic acid. The resulting lithium iodide is then crystallized and hydrated to form this compound. Another method involves the reaction of iodine, hydrazine hydrate, and lithium hydroxide in an aqueous solution, followed by evaporation, concentration, and dehydration under an inert gas atmosphere .

Types of Reactions:

Oxidation: Lithium iodide can be oxidized to iodine when exposed to air.

Reduction: It can act as a reducing agent in certain chemical reactions.

Substitution: Lithium iodide is used in nucleophilic substitution reactions, such as the conversion of methyl esters to carboxylic acids.

Common Reagents and Conditions:

Oxidation: Exposure to air or oxygen.

Reduction: Reaction with reducing agents like lithium aluminum hydride.

Substitution: Reaction with alkyl halides or epoxides under mild conditions.

Major Products:

Oxidation: Iodine.

Reduction: Lithium hydroxide.

Substitution: Carboxylic acids, alkyl iodides.

Comparison with Similar Compounds

• Lithium Fluoride
• Lithium Chloride
• Lithium Bromide
• Sodium Iodide
• Potassium Iodide

Comparison:

• Solubility: Lithium iodide hydrate is more soluble in water and organic solvents compared to lithium fluoride and lithium chloride .
• Reactivity: It is more reactive in nucleophilic substitution reactions than lithium bromide and lithium chloride .
• Applications: While lithium fluoride and lithium chloride are primarily used in ceramics and glass production, this compound finds extensive use in batteries and organic synthesis .

This compound stands out due to its high solubility, reactivity, and versatility in various scientific and industrial applications.